Cas no 921202-64-4 ((2S,3R)-1-Benzyl-2-(hydroxymethyl)pyrrolidin-3-ol)

• Product Name: (2S,3R)-1-Benzyl-2-(hydroxymethyl)pyrrolidin-3-ol
• CAS No: 921202-64-4
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 745388
• Update Time: 2023-08-03

(2S,3R)-1-Benzyl-2-(hydroxymethyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinemethanol, 3-hydroxy-1-(phenylmethyl)-, (2S,3R)-
• (2S,3R)-1-benzyl-2-(hydroxymethyl)pyrrolidin-3-ol
• (2S,3R)-1-Benzyl-2-(hydroxymethyl)pyrrolidin-3-ol

• Inchi： 1S/C12H17NO2/c14-9-11-12(15)6-7-13(11)8-10-4-2-1-3-5-10/h1-5,11-12,14-15H,6-9H2/t11-,12+/m0/s1
• InChI Key： PSHUWNWXCPIDRW-NWDGAFQWSA-N
• SMILES： O[C@@H]1CCN(CC2C=CC=CC=2)[C@H]1CO

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• Topological Polar Surface Area: 43.7